1-benzyl-4-(3-methoxybenzoyl)piperazine

• IUPAC Name: (4-benzylpiperazin-1-yl)-(3-methoxyphenyl)methanone
• InChI: InChI=1S/C19H22N2O2/c1-23-18-9-5-8-17(14-18)19(22)21-12-10-20(11-13-21)15-16-6-3-2-4-7-16/h2-9,14H,10-13,15H2,1H3
• InChI Key: IQMWMHQVTQGBIF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)N2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

1-benzyl-4-(3-methoxybenzoyl)piperazine, also known as BZP, is a synthetic compound that belongs to the family of piperazines. It is a psychoactive drug that has been used recreationally due to its stimulant effects. However, BZP has also been the subject of scientific research due to its potential therapeutic applications. In

Mechanism of Action

1-benzyl-4-(3-methoxybenzoyl)piperazine acts as a stimulant by increasing the release of dopamine and norepinephrine in the brain. It binds to and activates the serotonin 5-HT2B and 5-HT2C receptors, which are involved in the regulation of mood, appetite, and sleep. 1-benzyl-4-(3-methoxybenzoyl)piperazine also inhibits the reuptake of dopamine and norepinephrine, which prolongs their effects in the brain.
Biochemical and Physiological Effects:
1-benzyl-4-(3-methoxybenzoyl)piperazine has been shown to increase heart rate, blood pressure, and body temperature. It also causes the release of glucose and fatty acids into the bloodstream, which provides energy for physical activity. 1-benzyl-4-(3-methoxybenzoyl)piperazine has been shown to improve cognitive performance, alertness, and mood. However, it can also cause adverse effects such as anxiety, agitation, and insomnia.

Advantages and Limitations for Lab Experiments

1-benzyl-4-(3-methoxybenzoyl)piperazine has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has well-defined chemical and physical properties, which makes it easy to characterize and study. 1-benzyl-4-(3-methoxybenzoyl)piperazine has also been shown to have a high affinity for the serotonin 5-HT2B and 5-HT2C receptors, which makes it a useful tool for studying their function.
However, 1-benzyl-4-(3-methoxybenzoyl)piperazine also has limitations for lab experiments. It is a psychoactive drug that can cause adverse effects, which can confound the results of experiments. 1-benzyl-4-(3-methoxybenzoyl)piperazine has also been shown to have a short half-life, which makes it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of 1-benzyl-4-(3-methoxybenzoyl)piperazine. One area of research is the development of 1-benzyl-4-(3-methoxybenzoyl)piperazine analogs that have improved therapeutic potential and reduced adverse effects. Another area of research is the study of the long-term effects of 1-benzyl-4-(3-methoxybenzoyl)piperazine on the brain and behavior. Finally, the use of 1-benzyl-4-(3-methoxybenzoyl)piperazine as a tool for studying the function of the serotonin 5-HT2B and 5-HT2C receptors could lead to the development of new treatments for mood disorders and obesity.

Synthesis Methods

1-benzyl-4-(3-methoxybenzoyl)piperazine can be synthesized through a multi-step process that involves the reaction of benzyl chloride with piperazine, followed by the reaction of the resulting benzylpiperazine with 3-methoxybenzoyl chloride. The final product is obtained through purification and isolation steps.

Scientific Research Applications

1-benzyl-4-(3-methoxybenzoyl)piperazine has been the subject of scientific research due to its potential therapeutic applications. It has been studied for its potential use in the treatment of depression, anxiety, and attention deficit hyperactivity disorder (ADHD). 1-benzyl-4-(3-methoxybenzoyl)piperazine has been shown to increase the levels of dopamine and norepinephrine in the brain, which are neurotransmitters that are involved in mood regulation and attention.